Ethyl 6-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate

• Molecular Formula: C10H8N4O2
• Molecular Weight: 216.20 g/mol
• IUPAC Name: ethyl 6-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate
• InChI: InChI=1S/C10H8N4O2/c1-2-16-10(15)8-5-13-14-6-7(3-11)4-12-9(8)14/h4-6H,2H2,1H3
• InChI Key: XTOABFMABOSUMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2N=CC(=CN2N=C1)C#N

Description

Ethyl 6-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C10H8N4O2 and its molecular weight is 216.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (60% dispersion in mineral oil, 0.52 g, 13.0 mmol) was added, at 0° C., to a mixture of 3-amino-1H-pyrazole-4-carboxylic acid ethyl ester (0.9 g, 5.8 mmol) and 3-dimethylamino-2-formyl-acrylonitrile (0.72 g, 5.8 mmol) in anhydrous tetrahydrofuran (30 mL) and the reaction mixture was stirred overnight while warming up to room temperature. Ice-water was added and the resulting mixture was partitioned between water and ethyl acetate; the organic layer was separated and the aqueous layer was extracted 3 times with ethyl acetate. The combined organic extracts were washed with brine, dried over anhydrous sodium sulfate, filtered and evaporated. The yellow crude residue was purified twice on a silica gel plug (EtOAc/hexane) to afford 0.4 g (32% yield) of 6-cyano-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester.